N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C22H29NOS/c1-13-8-14(2)10-20(9-13)23-22(24)12-25-11-21-18(6)16(4)15(3)17(5)19(21)7/h8-10H,11-12H2,1-7H3,(H,23,24)
• InChI Key: YOZNJMRKUPMDLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSCC2=C(C(=C(C(=C2C)C)C)C)C)C
• Molecular Formula: C22H29NOS
• Molecular Weight: 355.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO), which is located in the outer mitochondrial membrane of cells. TSPO is involved in a variety of cellular functions, including cholesterol transport, steroid synthesis, and apoptosis. DPA-714 has been widely used in scientific research due to its ability to bind to TSPO and its potential therapeutic applications.

Scientific Research Applications

Crystal Structure and Conformation

• A study on similar capsaicinoid compounds highlights the importance of the crystal structure and molecular conformation in determining the compound's properties, such as potential analgesic effects. The study detailed the crystal structure of a capsaicinoid, noting the spatial arrangement of various groups within the molecule which might influence its interaction with biological targets (Park et al., 1995).

Molecular Conformation and Hydrogen Bonding

• Research into the conformation and structural aspects of related acetamide derivatives provides insights into the importance of molecular conformation and hydrogen bonding in determining the physical and potentially biological properties of such compounds. This suggests that the conformation of N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide could play a crucial role in its function and interactions (Gowda et al., 2007).

Synthesis and Structural Analysis

• The synthesis and polarity studies of related acetamide derivatives underscore the significance of synthetic methods in accessing compounds with specific configurations and properties. This indicates potential pathways for synthesizing and analyzing compounds like N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide to explore its applications in scientific research (Ishmaeva et al., 2015).

Potential Applications and Properties

• Another study focused on the structural and spectroscopic investigation of platinum complexes with related ligands, providing insights into the potential electronic and structural properties that could influence the applications of N-(3,5-dimethylphenyl)-2-[(2,3,4,5,6-pentamethylphenyl)methylsulfanyl]acetamide in areas like catalysis or materials science (Klein et al., 2005).